Cas no 20342-96-5 (Phenanthrene, 1,8-dibromo-)

• Product Name: Phenanthrene, 1,8-dibromo-
• CAS No: 20342-96-5
• MF: C₁₄H₈Br₂
• MW: 336.021322250366
• MDL: MFCD18967707
• CID: 1393245
• PubChem ID: 15327813
• Update Time: 2025-11-02

Phenanthrene, 1,8-dibromo- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 1,8-dibromo-
• 1,8-dibromophenanthrene
• SY284769
• MFCD18967707
• DB-311580
• DTXSID40571567
• 20342-96-5
• AKOS024438234
• G61184
• SCHEMBL1248415

• MDL： MFCD18967707
• Inchi： 1S/C14H8Br2/c15-13-5-1-3-9-10-4-2-6-14(16)12(10)8-7-11(9)13/h1-8H
• InChI Key： BUABQWKTWGKWGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=C1C(=CC=CC=21)Br

Computed Properties

• Exact Mass: 333.89924
• Monoisotopic Mass: 333.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Phenanthrene, 1,8-dibromo-

Phenanthrene, 1,8-dibromo- (CAS No. 20342-96-5): Properties, Applications, and Market Insights

Phenanthrene, 1,8-dibromo- (CAS No. 20342-96-5) is a brominated derivative of phenanthrene, a polycyclic aromatic hydrocarbon (PAH). This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in organic synthesis, material science, and pharmaceutical research. With the growing demand for specialized brominated aromatic compounds, 1,8-dibromophenanthrene has become a key intermediate in various high-value chemical processes.

The molecular structure of Phenanthrene, 1,8-dibromo- features two bromine atoms at the 1 and 8 positions of the phenanthrene backbone, which significantly influences its reactivity and physical characteristics. This brominated PAH derivative typically appears as a white to pale yellow crystalline solid with a molecular formula of C₁₄H₈Br₂. Its molecular weight is 328.02 g/mol, and it exhibits moderate solubility in common organic solvents such as dichloromethane, chloroform, and toluene, while being practically insoluble in water.

In the field of organic electronics, 1,8-dibromophenanthrene serves as a crucial building block for the synthesis of advanced materials. Researchers are particularly interested in its potential for creating organic semiconductors and light-emitting materials, especially with the current global focus on sustainable energy solutions and flexible electronics. The compound's rigid aromatic structure and bromine substituents make it an excellent precursor for cross-coupling reactions, which are fundamental in constructing π-conjugated systems for optoelectronic applications.

The pharmaceutical industry has shown growing interest in Phenanthrene, 1,8-dibromo- as a scaffold for drug discovery. Recent studies have explored its derivatives as potential candidates for various therapeutic applications, particularly in the development of anti-inflammatory agents and enzyme inhibitors. The compound's structural features allow for diverse modifications, making it valuable in medicinal chemistry research aimed at addressing current health challenges.

From an environmental perspective, researchers are investigating the biodegradation pathways of brominated phenanthrene derivatives to better understand their environmental fate. This research aligns with the increasing global emphasis on green chemistry and sustainable chemical processes. The compound's stability and transformation products in various environmental conditions are subjects of ongoing studies, particularly in the context of persistent organic pollutants research.

The synthesis of Phenanthrene, 1,8-dibromo- typically involves the bromination of phenanthrene under controlled conditions. Modern synthetic approaches focus on improving yield and selectivity while minimizing byproducts, reflecting the chemical industry's shift toward more efficient and environmentally friendly processes. Recent advancements in catalytic bromination methods have shown promise in optimizing the production of this valuable intermediate.

In material science, 1,8-dibromophenanthrene has found applications in the development of liquid crystals and advanced polymers. Its incorporation into polymeric materials can enhance thermal stability and mechanical properties, making it relevant for high-performance applications. The compound's ability to participate in various polymerization reactions makes it a versatile monomer for creating specialized materials with tailored properties.

The global market for Phenanthrene, 1,8-dibromo- has shown steady growth, driven by increasing demand from research institutions and specialty chemical manufacturers. Market analysts note particular interest from regions with strong pharmaceutical and electronics industries. Current trends indicate growing research into halogenated aromatic compounds for various advanced applications, positioning 20342-96-5 as a compound of continuing commercial importance.

Quality control and analytical characterization of Phenanthrene, 1,8-dibromo- typically involve techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. Recent advancements in analytical technologies have improved the detection and quantification of this compound in various matrices.

Storage and handling of 1,8-dibromophenanthrene require standard precautions for brominated aromatic compounds. It should be kept in a cool, dry place away from strong oxidizers and protected from light to maintain stability. Proper personal protective equipment is recommended when handling this chemical, following standard laboratory safety protocols for organic compounds.

Future research directions for Phenanthrene, 1,8-dibromo- include exploring its potential in catalysis, energy storage materials, and as a precursor for more complex molecular architectures. The compound's unique structural features continue to inspire innovations across multiple scientific disciplines, particularly in the context of developing sustainable chemical technologies and advanced functional materials.

In conclusion, Phenanthrene, 1,8-dibromo- (CAS No. 20342-96-5) represents an important class of brominated aromatic compounds with diverse applications in modern chemistry and materials science. Its significance in organic synthesis, combined with emerging applications in electronics and pharmaceuticals, ensures its continued relevance in scientific research and industrial applications. As technology advances and new applications are discovered, this compound is likely to maintain its position as a valuable building block in chemical innovation.